3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid

• IUPAC Name: 3-(1-methyltriazol-4-yl)propanoic acid
• InChI: InChI=1S/C6H9N3O2/c1-9-4-5(7-8-9)2-3-6(10)11/h4H,2-3H2,1H3,(H,10,11)
• InChI Key: TWNQWBBLAMCLMM-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)CCC(=O)O
• Molecular Formula: C6H9N3O2
• Molecular Weight: 155.15 g/mol
• CAS RN: 28819-28-5

Description

“3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid” is a compound that contains a 1H-1,2,3-triazole ring. The triazole moiety is very important in organic chemistry due to its broad range of applications in biomedicinal, biochemical, and material sciences. These compounds are widely used in industrial applications such as dyes, photographic materials, photostabilizers, agrochemicals, and corrosion inhibitors.

Synthesis Analysis

A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium. The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material. This compound underwent Suzuki–Miyaura cross-coupling reaction with different arylboronic acids in aqueous medium to afford the target molecules.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid” include “Click” chemistry and Suzuki–Miyaura cross-coupling reaction. These reactions were carried out in an aqueous medium.

Scientific Research Applications

Antimicrobial and Antifungal Applications

1,2,3-Triazoles have been shown to possess significant antibacterial and antifungal properties. .

Anticancer Activity

These triazole derivatives have been utilized in the synthesis of compounds with anticancer activity. .

Antiviral Agents

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Antibiotic Resistance

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Neurological Applications

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Metabolic Disorders

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Mechanism of Action

Target of Action

Similar compounds have been known to interact with various enzymes and receptors, influencing cellular processes .

Mode of Action

Triazole derivatives are known to interact with their targets, leading to changes in cellular processes . For instance, some triazole compounds can stabilize copper (I) towards disproportionation and oxidation, enhancing its catalytic effect in the azide-acetylene cycloaddition .

Biochemical Pathways

Triazole compounds are known to influence various biochemical pathways, including protein s-palmitoylation, which facilitates the membrane association and proper subcellular localization of proteins .

Result of Action

Some triazole compounds have been reported to exhibit cytotoxic activities against various cancer cell lines .

Action Environment

Environmental factors such as temperature, pH, and the presence of other compounds can influence the action, efficacy, and stability of 3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid . For instance, some triazole compounds are known to be thermally stable .

Future Directions

The future directions for “3-(1-methyl-1H-1,2,3-triazol-4-yl)propanoic acid” and its analogs could involve further exploration of their potential as carbonic anhydrase-II inhibitors. Additionally, the development of more efficient synthesis methods and the exploration of other potential biological activities could be areas of future research.